Cas no 912451-06-0 (1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid)

1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid structure
912451-06-0 structure
Product name:1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
CAS No:912451-06-0
MF:C9H14N2O2
MW:182.219662189484
CID:1029100
PubChem ID:24277236

1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
    • 1-methyl-5-(2-methylpropyl)-1H-Pyrazole-3-carboxylic acid
    • 1-methyl-5-(2-methylpropyl)pyrazole-3-carboxylic acid
    • 912451-06-0
    • DTXSID30640655
    • SCHEMBL730888
    • AKOS006303088
    • FT-0749881
    • 5-isobutyl-1-methyl-1H-pyrazole-3-carboxylicacid
    • 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(2-methylpropyl)-
    • DB-014580
    • G81242
    • 1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
    • Inchi: InChI=1S/C9H14N2O2/c1-6(2)4-7-5-8(9(12)13)10-11(7)3/h5-6H,4H2,1-3H3,(H,12,13)
    • InChI Key: WJUIZNDWTGUSEE-UHFFFAOYSA-N
    • SMILES: CC(C)CC1=CC(=NN1C)C(=O)O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188175-1g
5-isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
1g
$430 2021-08-05
Alichem
A049002960-1g
5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
1g
$386.88 2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ8958-1G
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
1g
¥ 2,184.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ8958-250mg
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
250mg
¥950.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ8958-100mg
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
100mg
¥713.0 2024-04-16
Chemenu
CM188175-1g
5-isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
1g
$362 2024-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ8958-500mg
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
500mg
¥1591.0 2024-04-16
Ambeed
A704688-1g
5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
912451-06-0 98+%
1g
$326.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ8958-1g
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
912451-06-0 95%
1g
¥2383.0 2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1532307-1g
5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
912451-06-0 98%
1g
¥2251.00 2024-04-25

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(CAS:912451-06-0)1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
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